Cas no 111024-84-1 (8-Octadecyloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt)

8-Octadecyloxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Properties

Names and Identifiers

• 1,3,6-Pyrenetrisulfonicacid, 8-(octadecyloxy)-, sodium salt (1:3)
• 8-Octadecyloxypyrene-1,3,6-trisulfonic acid trisodium salt
• PTS18 Trisodium 8-octadecyloxypyrene-1,3,6-trisulfonate
• trisodium,8-octadecoxypyrene-1,3,6-trisulfonate
• PTS18
• Trisodium 8-octadecyloxypyrene-1,3,6-trisulfonate
• 8-octadecyloxypyrene-1,3,6-trisulfon-ic acid triso-salt
• PTS18, Trisodium 8-octadecyloxypyrene-1,3,6-trisulfonate
• trisodium;8-octadecoxypyrene-1,3,6-trisulfonate
• DTXSID70555895
• AKOS015910772
• 8-Octadecyloxypyrene-1,3,6-trisulfonic acid trisodium salt, suitable for fluorescence, >=98.0% (TLC)
• 111024-84-1
• trisodium 8-(octadecyloxy)pyrene-1,3,6-trisulfonate
• 1,3,6-Pyrenetrisulfonicacid,8-(octadecyloxy)-,sodium salt(1:3)
• 8-OCTADECYLOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
• +Expand

• MDL： MFCD00674540
• InChIKey： IABMEQMYXMSMGI-UHFFFAOYSA-K
• Inchi： InChI=1S/C34H46O10S3.3Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-44-29-23-30(45(35,36)37)26-20-21-28-32(47(41,42)43)24-31(46(38,39)40)27-19-18-25(29)33(26)34(27)28;;;/h18-21,23-24H,2-17,22H2,1H3,(H,35,36,37)(H,38,39,40)(H,41,42,43);;;/q;3*+1/p-3
• SMILES： [Na+].[Na+].[Na+].CCCCCCCCCCCCCCCCCCOC1=CC(S([O-])(=O)=O)=C2C3C4=C(C=CC1=3)C(S([O-])(=O)=O)=CC(S([O-])(=O)=O)=C4C=C2

Computed Properties

• Exact Mass: 776.17100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 18
• Monoisotopic Mass: 776.17114393g/mol
• Heavy Atom Count: 50
• Complexity: 1230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 206Ų

Experimental Properties

• LogP: 11.17900
• PSA: 205.97000
• Melting Point: 265 °C (dec.)
  265 °C (lit.)
• Solubility: DMF: soluble